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Compound of Interest

Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bis(triphenylsilyl)chromate is an organochromium compound utilized in organic synthesis,

notably as a catalyst for ethylene polymerization and as an oxidizing agent for converting

certain trimethylsilyl ethers to ketones.[1] An accurate determination of its molecular weight is

fundamental for stoichiometric calculations in reaction mechanisms, quantitative analysis, and

material characterization. This document provides a detailed calculation of the molecular

weight of bis(triphenylsilyl)chromate based on its chemical formula and the standard atomic

weights of its constituent elements as recommended by the International Union of Pure and

Applied Chemistry (IUPAC).

Chemical Formula and Structure
The chemical formula for bis(triphenylsilyl)chromate is C₃₆H₃₀CrO₄Si₂.[2] Its linear formula is

represented as [(C₆H₅)₃SiO]₂CrO₂.[1] The structure consists of a central chromate core bonded

to two triphenylsilyl groups.

Methodology: Molecular Weight Calculation
The molecular weight (MW) is a calculated quantity, representing the sum of the atomic weights

of all atoms in a molecule. The protocol for this determination is a computational method based

on established chemical principles.
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Computational Protocol:

Identify the molecular formula: The confirmed formula is C₃₆H₃₀CrO₄Si₂.

Determine the count of each atom:

Carbon (C): 36

Hydrogen (H): 30

Chromium (Cr): 1

Oxygen (O): 4

Silicon (Si): 2

Obtain Standard Atomic Weights: The conventional atomic weights for each element are

sourced from IUPAC data.[3]

Calculate Total Mass Contribution: For each element, multiply the atom count by its standard

atomic weight.

Summation: Sum the total mass contributions of all elements to obtain the final molecular

weight.

While this guide focuses on the calculated molecular weight, experimental verification can be

performed using techniques such as Mass Spectrometry, which provides a mass-to-charge

ratio that can be used to confirm the molecular mass.

Data Presentation: Atomic Weight Contributions
The following table summarizes the quantitative data used for the molecular weight calculation

of C₃₆H₃₀CrO₄Si₂.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://iupac.qmul.ac.uk/AtWt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Atom Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 36 12.011[3][4][5] 432.396

Hydrogen H 30 1.008[6][7] 30.240

Chromium Cr 1
51.9961[3][8][9]

[10]
51.9961

Oxygen O 4
15.999[11][12]

[13]
63.996

Silicon Si 2
28.085[14][15]

[16]
56.170

Total 73 634.7981

The calculated molecular weight of bis(triphenylsilyl)chromate is 634.80 g/mol (rounded to

two decimal places). This value is consistent with commercially available chemical data.[1][2]

Visualization of Calculation Workflow
The logical process for calculating the molecular weight is depicted in the following diagram.
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Start: Define Compound
Bis(triphenylsilyl)chromate

Step 1: Identify Chemical Formula
C₃₆H₃₀CrO₄Si₂

Step 2: Count Atoms
C=36, H=30, Cr=1, O=4, Si=2

Step 3: Get Standard Atomic Weights
(IUPAC)

Step 4: Calculate Mass Contribution
(Atom Count * Atomic Weight)

Step 5: Sum All Contributions

Result:
Molecular Weight = 634.80 g/mol

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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